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Compound of Interest

Compound Name:
5-Bromo-2-ethoxy-3-

methoxypyridine

Cat. No.: B597464 Get Quote

For Immediate Release:

[City, State] – December 26, 2025 – 5-Bromo-2-ethoxy-3-methoxypyridine, a substituted

pyridine derivative, is a commercially available compound for research and development

purposes. This technical guide provides a comprehensive overview of its chemical properties,

commercial availability, and potential applications for researchers, scientists, and drug

development professionals. While detailed experimental data for this specific compound

remains limited in publicly accessible literature, this guide consolidates available information

and provides context based on structurally similar molecules.

Chemical Identity and Properties
5-Bromo-2-ethoxy-3-methoxypyridine is a halogenated pyridine with ethoxy and methoxy

functional groups. Its chemical structure suggests its potential as a versatile building block in

organic synthesis, particularly in the construction of more complex molecules for

pharmaceutical and materials science applications.

Property Value Source

CAS Number 1241752-31-7 Sunway Pharm Ltd.

Molecular Formula C₈H₁₀BrNO₂ Sunway Pharm Ltd.

Molecular Weight 232.07 g/mol Sunway Pharm Ltd.
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Commercial Availability
5-Bromo-2-ethoxy-3-methoxypyridine is available from various chemical suppliers.

Researchers can procure this compound for laboratory-scale synthesis and screening.

Supplier Purity Available Quantities

Sunway Pharm Ltd. 97% 1g, 5g

BLD Pharm - Inquire for details

Note: Availability and purity levels are subject to change. Please consult the suppliers directly

for the most current information.

Potential Applications in Research and Drug
Discovery
The structural motifs present in 5-Bromo-2-ethoxy-3-methoxypyridine, namely the

bromopyridine core, are of significant interest in medicinal chemistry. Brominated heterocyclic

compounds often serve as key intermediates in the synthesis of bioactive molecules. The

bromine atom can be readily functionalized through various cross-coupling reactions, such as

Suzuki, Stille, and Buchwald-Hartwig reactions, allowing for the introduction of diverse

substituents and the construction of complex molecular architectures.

The pyridine ring itself is a privileged scaffold in drug discovery, present in numerous approved

pharmaceuticals. The ethoxy and methoxy groups can influence the compound's

physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are

critical parameters in drug design.

While no specific biological activity has been reported for 5-Bromo-2-ethoxy-3-
methoxypyridine in the public domain, its structural similarity to other substituted pyridines

suggests potential for exploration in various therapeutic areas.

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols for 5-Bromo-2-ethoxy-3-methoxypyridine are

not readily available. However, the synthesis of structurally related compounds can provide
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valuable insights into potential synthetic routes. For instance, the synthesis of various

substituted bromopyridines often involves the bromination of a pyridine precursor followed by

the introduction of alkoxy groups via nucleophilic substitution.

General Workflow for Characterization:

The following diagram illustrates a general workflow for the characterization of a novel or

commercially sourced chemical entity like 5-Bromo-2-ethoxy-3-methoxypyridine.
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A general workflow for the characterization and application of a chemical compound.
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Note on Experimental Design:

Given the lack of specific experimental data, researchers should exercise caution and perform

thorough characterization of the starting material. Initial small-scale reactions are

recommended to establish optimal conditions for any synthetic transformations.

Logical Relationships in Drug Discovery
The utility of a building block like 5-Bromo-2-ethoxy-3-methoxypyridine in a drug discovery

program can be visualized through a logical relationship diagram.
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The role of a chemical building block in a typical drug discovery pipeline.

This guide serves as a starting point for researchers interested in utilizing 5-Bromo-2-ethoxy-
3-methoxypyridine. As more research is conducted and published, a more detailed
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understanding of its properties and applications will undoubtedly emerge.

Disclaimer: This document is intended for informational purposes only and does not constitute

a recommendation or endorsement of any specific experimental protocol. All laboratory work

should be conducted in accordance with established safety procedures and by qualified

personnel.

To cite this document: BenchChem. [Unveiling 5-Bromo-2-ethoxy-3-methoxypyridine: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597464#commercial-availability-of-5-bromo-2-
ethoxy-3-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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